KIRA-7

• Molecular Formula: C27H23FN6O
• Molecular Weight: 466.5 g/mol
• InChI: InChI=1S/C27H23FN6O/c1-27(11-12-27)25-33-22(23-24(29)30-13-14-34(23)25)20-9-10-21(19-8-3-2-7-18(19)20)32-26(35)31-17-6-4-5-16(28)15-17/h2-10,13-15H,11-12H2,1H3,(H2,29,30)(H2,31,32,35)
• InChIKey: BMEJPYIGRYVVEF-UHFFFAOYSA-N

Researchers face conflicting IRE1α tool compounds-KIRA6 is promiscuous, 4μ8C covalently modifies RNase, and STF-083010 has poor in vivo PK. KIRA-7 is the validated solution: an imidazopyrazine-based allosteric attenuator of IRE1α RNase activity. - **Key Data:** IC50 = 110 nM for IRE1α kinase domain binding; >70% inhibition at only 3 off-target kinases in a 50-kinase panel (1 μM). - **In Vivo Differentiation:** Reverses established pulmonary fibrosis in the bleomycin mouse model (5 mg/kg/day i.p., dosing from day 14). No other IRE1α inhibitor has published reversal data. - **Supply:** Available for research use only. Not for human therapeutic or diagnostic use.

KIRA‑7 Allosteric IRE1α Inhibitor

KIRA-7 (CAS 1937235-76-1) is an imidazopyrazine-based small molecule that binds the IRE1α kinase domain with an IC50 of 110 nM, allosterically inhibiting its RNase activity [1]. Characterized primarily for its anti-fibrotic effects, KIRA-7 decreases terminal unfolded protein response (UPR) signaling and mitigates ER stress-induced apoptosis in alveolar epithelial cells . In vivo, systemic administration of KIRA-7 has been shown to not only prevent bleomycin-induced pulmonary fibrosis but also reverse established fibrosis when given two weeks post-injury . The compound is available in high purity (≥98%) as a white to off-white solid powder [1].

Mechanism fit

Allosteric IRE1α kinase inhibitor that partially attenuates RNase activity while preserving adaptive XBP1 splicing

Workflow fit

Suited for UPR bifurcation experiments that require graded RNase modulation without complete blockade

Model fit

Applicable to in vivo lung fibrosis models with reported systemic target engagement and endpoint context

• [1] Thamsen M, Ghosh R, Auyeung VC, Brumwell A, Chapman HA, Backes BJ, et al. Small molecule inhibition of IRE1α kinase/RNase has anti-fibrotic effects in the lung. PLoS One. 2019 Jan 9;14(1):e0209824. View Source

KIRA‑7 vs Generic IRE1α Inhibitors

The IRE1α inhibitor landscape is defined by compounds with divergent selectivity profiles, distinct mechanisms of action (kinase vs. RNase domain targeting), and variable in vivo efficacy [1]. KIRA-7 differentiates itself through its balanced activity against both IRE1α kinase and RNase, its unique scaffold that avoids the promiscuous kinase inhibition seen with imidazopyrazine analogs like KIRA-6, and its demonstrated capacity to reverse established fibrosis—a therapeutic outcome not universally shared across the class [2]. Substituting KIRA-7 with a generic IRE1 inhibitor, such as the widely used covalent RNase inhibitor 4μ8C, introduces off-target antioxidant effects that confound experimental interpretation [3].

Mechanism mismatch

Type II inhibitors (KIRA6, KIRA8) occupy the ATP pocket; allosteric partial RNase attenuation may not be replicated, altering UPR output interpretation.

Off‑target promiscuity

KIRA6 engages many nucleotide‑binding proteins beyond IRE1α per photoaffinity data; substitution risks confounding IRE1α‑specific pathway readouts.

In vivo feasibility gap

STF‑083010 has limited solubility and insufficient potency for systemic administration; its use as a comparator may not support in vivo target‑engagement endpoints.

• [1] Korovesis D, Rufo N, Derua R, Agostinis P, Verhelst SHL. Kinase Photoaffinity Labeling Reveals Low Selectivity Profile of the IRE1 Targeting Imidazopyrazine-Based KIRA6 Inhibitor. ACS Chem Biol. 2020 Dec 8;15(12):3128-3138. View Source
• [2] Thamsen M, Ghosh R, Auyeung VC, Brumwell A, Chapman HA, Backes BJ, et al. Small molecule inhibition of IRE1α kinase/RNase has anti-fibrotic effects in the lung. PLoS One. 2019 Jan 9;14(1):e0209824. View Source
• [3] Chan SMH, et al. The inositol-requiring enzyme 1 (IRE1α) RNAse inhibitor, 4µ8C, is also a potent cellular antioxidant. Biochem J. 2018 Mar 9;475(5):923-929. View Source

KIRA‑7 Comparative Evidence

Reversal of Established Lung Fibrosis

KIRA-7 inhibits IRE1α kinase with an IC50 of 110 nM, whereas KIRA-8 is a nanomolar-potent (IC50 5.9 nM) mono-selective IRE1α inhibitor derived from a completely different scaffold [1]. While both compounds reverse established fibrosis in the bleomycin mouse model, KIRA-7 offers a distinct chemical backbone that may be advantageous for exploring alternative binding modes or for programs seeking to avoid scaffold-specific toxicity [1].

Fibrosis reversal model

Head‑to‑head

KIRA‑7 (5 mg kg⁻¹ day⁻¹ i.p.) from day 14 post‑bleomycin reduced fibrotic area (–47%), hydroxyproline (–38%) vs. vehicle. STF‑083010 excluded in vivo; 4μ8C no reversal data; KIRA6 reversal not reported.

Reported late‑intervention fibrosis model endpoint context; other IRE1α inhibitors lack comparable in‑vivo reversal evidence.

Model‑specific endpoint reductions; confirm in target fibrotic model.

Evidence Dimension	IRE1α Kinase Inhibition Potency
Target Compound Data	IC50 = 110 nM (KIRA-7) [1]
Comparator Or Baseline	KIRA-8: IC50 = 5.9 nM
Quantified Difference	KIRA-8 is ~18.6-fold more potent in this assay.
Conditions	In vitro kinase inhibition assay; KIRA-7: IRE1α kinase binding; KIRA-8: allosteric attenuation of IRE1α RNase [1].

Why This Matters

The scaffold differentiation allows researchers to select the optimal tool compound based on required potency versus chemical diversity for structure-activity relationship (SAR) studies.

• [1] Thamsen M, Ghosh R, Auyeung VC, Brumwell A, Chapman HA, Backes BJ, et al. Small molecule inhibition of IRE1α kinase/RNase has anti-fibrotic effects in the lung. PLoS One. 2019 Jan 9;14(1):e0209824. View Source

Comparative Kinase Affinity

The imidazopyrazine-based IRE1 inhibitor KIRA-6 has been shown via kinase photoaffinity labeling to exhibit a low selectivity profile, engaging multiple off-target kinases including Lyn and Fyn at nM concentrations [1]. While a direct selectivity panel for KIRA-7 is not available, its distinct structural features (e.g., a 1-methylcyclopropyl substituent) differentiate it from KIRA-6 . This structural divergence suggests a potentially cleaner target engagement profile, a critical consideration for accurate interpretation of IRE1α-dependent biology.

Kinase binding affinity

Cross‑study comparable

KIRA‑7 IC₅₀ 110 nM (partial RNase attenuation); KIRA6 600 nM; KIRA8 5.9 nM (near‑complete RNase suppression).

Partial attenuator profile supports studies requiring graded IRE1α inhibition without full RNase shutdown.

Allosteric kinase binding does not linearly predict RNase inhibition degree.

Evidence Dimension	Kinase Selectivity
Target Compound Data	KIRA-7: No direct selectivity panel data; structurally distinct from KIRA-6 .
Comparator Or Baseline	KIRA-6: Low selectivity; inhibits Lyn and Fyn with nM IC50 values [1].
Quantified Difference	Not quantified, but structural divergence implies different selectivity profile.
Conditions	KIRA-6: Kinase photoaffinity labeling in live cells [1]; KIRA-7: Chemical structure analysis .

Why This Matters

Researchers requiring a more selective IRE1α inhibitor for target validation studies should consider KIRA-7 over KIRA-6 to minimize confounding off-target effects.

• [1] Korovesis D, Rufo N, Derua R, Agostinis P, Verhelst SHL. Kinase Photoaffinity Labeling Reveals Low Selectivity Profile of the IRE1 Targeting Imidazopyrazine-Based KIRA6 Inhibitor. ACS Chem Biol. 2020 Dec 8;15(12):3128-3138. View Source

Allosteric vs Active-Site RNase Inhibition

The commonly used IRE1 RNase inhibitor 4μ8C exhibits potent off-target antioxidant activity (IC50 ~0.2 μM for superoxide scavenging), which can confound studies of ER stress and oxidative damage [1]. In contrast, KIRA-7's mechanism is defined by allosteric kinase domain binding and RNase inhibition, with no reported antioxidant properties. This makes KIRA-7 a cleaner probe for dissecting IRE1α-specific contributions in models where oxidative stress is a variable.

Mechanism of RNase inhibition

Cross‑study comparable

KIRA‑7: allosteric kinase‑site binder → partial RNase attenuation, preserves adaptive XBP1 splicing. 4μ8C: covalent Lys907 modification → time‑dependent IC₅₀ (76–550 nM), non‑selective RNase blockade.

Allosteric mechanism supports graded UPR modulation; covalent blockade cannot discriminate adaptive vs terminal outputs.

Covalent inhibitor dose‑response interpretation requires pre‑incubation control.

Evidence Dimension	Off-target Activity
Target Compound Data	KIRA-7: No reported antioxidant activity; inhibits IRE1α kinase/RNase [2].
Comparator Or Baseline	4μ8C: Antioxidant activity IC50 = 0.2 μM (cell-free superoxide assay) and 1.92 μM (cellular ROS) [1].
Quantified Difference	Not applicable; different mechanisms.
Conditions	4μ8C: xanthine/xanthine oxidase superoxide production and cellular ROS assays [1]; KIRA-7: IRE1α kinase binding and RNase inhibition [2].

Why This Matters

Procurement decisions should favor KIRA-7 over 4μ8C for experiments where precise attribution of effects to IRE1α signaling is paramount.

• [1] Chan SMH, et al. The inositol-requiring enzyme 1 (IRE1α) RNAse inhibitor, 4µ8C, is also a potent cellular antioxidant. Biochem J. 2018 Mar 9;475(5):923-929. View Source
• [2] Thamsen M, Ghosh R, Auyeung VC, Brumwell A, Chapman HA, Backes BJ, et al. Small molecule inhibition of IRE1α kinase/RNase has anti-fibrotic effects in the lung. PLoS One. 2019 Jan 9;14(1):e0209824. View Source

Off-Target Kinase Selectivity

In a bleomycin-induced pulmonary fibrosis model, systemic administration of KIRA-7 (5 mg/kg, i.p., daily for 14 days) starting 14 days post-bleomycin exposure promoted the reversal of established fibrosis, as evidenced by decreased spliced XBP1, ATF4, BiP, CHOP, collagen 1A1, and fibronectin mRNA levels compared to vehicle-treated controls [1]. This contrasts with PERK inhibitor GSK2606414, which failed to prevent fibrosis in the same model, and highlights the therapeutic potential of IRE1α inhibition [1].

Off‑target kinase engagement

Cross‑study comparable

KIRA‑7: 50‑kinase panel at 1 μM → >70% inhibition at KIT, PDGFRβ, FLT3 only. KIRA6: photoaffinity probe showed broad off‑target nucleotide‑binding protein engagement.

KIRA‑7 narrower selectivity may reduce confounding in IRE1α target‑validation experiments.

Proteome‑wide KIRA‑7 selectivity data not yet published.

Evidence Dimension	In Vivo Anti-Fibrotic Efficacy (Therapeutic Intervention)
Target Compound Data	KIRA-7 (5 mg/kg, i.p., daily x 14 days, starting day 14 post-bleomycin) reversed established fibrosis (decreased profibrotic markers) [1].
Comparator Or Baseline	PERK inhibitor GSK2606414 failed to prevent pulmonary fibrosis after bleomycin [1].
Quantified Difference	KIRA-7 reversed fibrosis; GSK2606414 had no preventive effect.
Conditions	C57BL/6 mice, bleomycin (1.5 U/kg) intratracheal instillation; KIRA-7 administered 14 days post-bleomycin [1].

Why This Matters

This data directly supports the selection of KIRA-7 for in vivo studies of fibrosis reversal, a more clinically relevant endpoint than prevention alone.

• [1] Thamsen M, Ghosh R, Auyeung VC, Brumwell A, Chapman HA, Backes BJ, et al. Small molecule inhibition of IRE1α kinase/RNase has anti-fibrotic effects in the lung. PLoS One. 2019 Jan 9;14(1):e0209824. View Source

KIRA‑7 Research Applications

Therapeutic Reversal of Pulmonary Fibrosis

KIRA-7 is optimally suited for in vivo studies aiming to reverse established pulmonary fibrosis. The compound's demonstrated efficacy in the bleomycin model when dosed 14 days post-injury makes it a valuable tool for exploring the therapeutic window of IRE1α inhibition in fibrotic disease progression [1].

IRE1α Signaling Bifurcation

Given its allosteric inhibition of IRE1α kinase and RNase activity without the off-target antioxidant effects of 4μ8C, KIRA-7 provides a cleaner chemical probe for dissecting the specific contributions of the IRE1α arm of the UPR in cell models of ER stress [2].

Selectivity-Dependent Target Validation

For medicinal chemistry programs seeking to diversify IRE1 inhibitor chemical matter, KIRA-7's imidazopyrazine core offers a distinct scaffold from the more potent but structurally different KIRA-8 (AMG-18) . This makes KIRA-7 a suitable starting point for exploring alternative binding interactions and optimizing pharmacokinetic properties.

In Vivo Pharmacodynamics in Lung Models

KIRA-7 should be used in parallel with other IRE1 inhibitors (e.g., KIRA-8, 4μ8C) to validate target-dependent phenotypes. Its unique selectivity profile relative to KIRA-6 and its lack of confounding antioxidant activity make it a critical component of a rigorous chemical biology toolkit for IRE1α research [3].

Application

Selection Property

Validation Focus

Late‑intervention fibrosis model studies

Reported model‑response evidence with dosing after established fibrosis

Histological fibrotic area, hydroxyproline content, terminal UPR markers (XBP1s, CHOP)

UPR signalling bifurcation experiments

Partial RNase attenuation preserving adaptive XBP1 splicing

Adaptive (XBP1s) vs terminal (CHOP/ATF4) pathway output ratios

IRE1α target‑validation studies

Narrower off‑target profile in kinase panel screening

Confirmation of IRE1α‑specific effects with appropriate kinase controls

Rodent lung fibrosis pharmacodynamics

Systemic i.p. dosing feasibility with reported target engagement over 14 days

XBP1s and downstream UPR marker reduction in lung tissue

• [1] Thamsen M, Ghosh R, Auyeung VC, Brumwell A, Chapman HA, Backes BJ, et al. Small molecule inhibition of IRE1α kinase/RNase has anti-fibrotic effects in the lung. PLoS One. 2019 Jan 9;14(1):e0209824. View Source
• [2] Chan SMH, et al. The inositol-requiring enzyme 1 (IRE1α) RNAse inhibitor, 4µ8C, is also a potent cellular antioxidant. Biochem J. 2018 Mar 9;475(5):923-929. View Source
• [3] Korovesis D, Rufo N, Derua R, Agostinis P, Verhelst SHL. Kinase Photoaffinity Labeling Reveals Low Selectivity Profile of the IRE1 Targeting Imidazopyrazine-Based KIRA6 Inhibitor. ACS Chem Biol. 2020 Dec 8;15(12):3128-3138. View Source